Cas no 7319-23-5 (3-Hexene-2,5-diol)

• Product Name: 3-Hexene-2,5-diol
• CAS No: 7319-23-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00021905
• CID: 569356
• PubChem ID: 5363299
• Update Time: 2025-04-19

3-Hexene-2,5-diol Chemical and Physical Properties

Names and Identifiers

• 3-Hexene-2,5-diol
• NSC 60702
• (E)-hex-3-ene-2,5-diol
• 200804-07-5
• SCHEMBL1931727
• (3E)-3-Hexene-2,5-diol #
• Hex-3-ene-2,5-diol
• 7319-23-5
• NSC60702
• AKOS024429516
• (3E)-HEX-3-ENE-2,5-DIOL
• (3E)-3-Hexene-2,5-diol
• 3-Hexene-2,5-diol ,
• SCHEMBL1931724
• NSC-60702

• MDL： MFCD00021905
• Inchi： 1S/C6H12O2/c1-5(7)3-4-6(2)8/h3-8H,1-2H3/b4-3+
• InChI Key： AQSWYJHDAKIVIM-ONEGZZNKSA-N
• SMILES： OC(C)/C=C/C(C)O

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not available
• Density: 0.993±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 128-136 ºC (29 Torr)
• Flash Point: 88.7±16.4 ºC,
• Solubility: Dissolution (80 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.30420
• Solubility: Not available

3-Hexene-2,5-diol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38